Cas no 1637310-70-3 (Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate)

• Product Name: Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate
• CAS No: 1637310-70-3
• MF: C₁₀H₁₅F₃O₃
• MW: 240.219514131546
• CID: 5272082
• PubChem ID: 117688957
• Update Time: 2026-03-09

Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate
• methyl 4-methoxy-4-(trifluoromethyl)cyclohexane-1-carboxylate
• methyl4-methoxy-4-(trifluoromethyl)cyclohexane-1-carboxylate
• Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate

• Inchi： 1S/C10H15F3O3/c1-15-8(14)7-3-5-9(16-2,6-4-7)10(11,12)13/h7H,3-6H2,1-2H3
• InChI Key： HQZDJIQCJIFCMJ-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(C(=O)OC)CC1)OC)(F)F

Computed Properties

• Exact Mass: 240.09732882g/mol
• Monoisotopic Mass: 240.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate

Comprehensive Overview of Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate (CAS 1637310-70-3)

Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate (CAS 1637310-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclohexane ring with methoxy and trifluoromethyl substituents, along with a methyl ester functional group, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₀H₁₅F₃O₃, reflects its balanced hydrophobicity and reactivity, which are critical for drug discovery and material science.

In recent years, the demand for fluorinated compounds like Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate has surged, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "trifluoromethyl group applications" or "methoxycyclohexane derivatives in medicine," highlighting the compound's relevance in modern chemistry. Its CAS 1637310-70-3 identifier ensures precise tracking in regulatory and commercial databases, addressing concerns about compound authenticity and sourcing.

The synthesis of Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate often involves multi-step reactions, including esterification and etherification processes. These methods are frequently discussed in forums focusing on "green chemistry alternatives" or "cost-effective fluorination techniques," aligning with industry trends toward sustainable production. Analytical techniques such as NMR spectroscopy and HPLC are essential for verifying its purity, a topic often queried as "how to analyze trifluoromethyl compounds."

Beyond pharmaceuticals, this compound's cyclohexane backbone and ester functionality make it valuable in fragrance and polymer industries. Searches like "cyclohexane carboxylate uses" or "methyl ester in polymer synthesis" reflect its cross-sector utility. Its stability under various conditions also makes it a candidate for "high-performance materials," a trending topic in advanced manufacturing.

In summary, Methyl 4-methoxy-4-(trifluoromethyl)cyclohexanecarboxylate (CAS 1637310-70-3) exemplifies the intersection of innovation and practicality in organic chemistry. Its adaptability to diverse applications—from life sciences to industrial materials—ensures its continued prominence in research and development pipelines worldwide.